Cas no 1803847-79-1 (3-Bromo-1-(3,5-dichlorophenyl)propan-2-one)

• Product Name: 3-Bromo-1-(3,5-dichlorophenyl)propan-2-one
• CAS No: 1803847-79-1
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 4793129
• Update Time: 2025-06-09

3-Bromo-1-(3,5-dichlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3,5-dichlorophenyl)propan-2-one

• Inchi： 1S/C9H7BrCl2O/c10-5-9(13)3-6-1-7(11)4-8(12)2-6/h1-2,4H,3,5H2
• InChI Key： UYYQXUNZZWECCZ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C=1)Cl)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(3,5-dichlorophenyl)propan-2-one

Professional Introduction to 3-Bromo-1-(3,5-dichlorophenyl)propan-2-one (CAS No. 1803847-79-1)

3-Bromo-1-(3,5-dichlorophenyl)propan-2-one, with the chemical formula C₉H₅BrCl₂O, is a significant compound in the field of pharmaceutical and organic chemistry. This compound is characterized by its bromo and chloro substituents on a phenyl ring, which contribute to its unique reactivity and potential applications in synthetic chemistry. The presence of a propan-2-one moiety further enhances its utility as a building block in the synthesis of more complex molecules.

The compound's molecular structure makes it a valuable intermediate in the development of various pharmacologically active agents. Its 3,5-dichlorophenyl group provides a rigid aromatic framework that can be modified through further functionalization, enabling the creation of diverse chemical entities. This structural versatility has garnered interest from researchers exploring novel therapeutic pathways.

In recent years, the pharmaceutical industry has seen a surge in the demand for intermediates that can be easily modified to produce drugs with enhanced efficacy and reduced side effects. 3-Bromo-1-(3,5-dichlorophenyl)propan-2-one fits well into this landscape due to its ability to serve as a precursor for multiple drug classes. For instance, it has been explored in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. The bromo and chloro substituents on the phenyl ring are particularly useful for selective binding to biological targets. This selectivity is essential for minimizing off-target effects, which can lead to adverse reactions in patients.

Recent studies have highlighted the compound's potential in the synthesis of antiviral agents. The structural features of 3-Bromo-1-(3,5-dichlorophenyl)propan-2-one allow for the creation of molecules that can interfere with viral replication mechanisms. Specifically, researchers have leveraged its reactivity to develop inhibitors that target viral proteases and polymerases. These inhibitors have shown promise in preclinical trials and are being further optimized for clinical use.

The compound's utility extends beyond pharmaceutical applications. In materials science, it has been investigated as a precursor for organic electronic materials. The rigid aromatic structure and functional groups make it suitable for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. This interdisciplinary application underscores its broad industrial relevance.

The synthesis of 3-Bromo-1-(3,5-dichlorophenyl)propan-2-one involves multi-step organic reactions that highlight the compound's synthetic flexibility. Common synthetic routes include bromination and chlorination of aromatic precursors followed by condensation reactions with appropriate ketones or aldehydes. These synthetic strategies have been refined over time to improve yield and purity, making the compound more accessible for research and industrial purposes.

In conclusion, 3-Bromo-1-(3,5-dichlorophenyl)propan-2-one (CAS No. 1803847-79-1) is a versatile and highly valuable compound with significant applications in pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for further functionalization, enabling the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.